Cas no 2109781-31-7 (4-amino-3-(6-chloropyridin-3-yl)butanoic acid)
4-amino-3-(6-chloropyridin-3-yl)butanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 4-amino-3-(6-chloropyridin-3-yl)butanoic acid
- 2109781-31-7
- EN300-1981104
-
- Inchi: 1S/C9H11ClN2O2/c10-8-2-1-6(5-12-8)7(4-11)3-9(13)14/h1-2,5,7H,3-4,11H2,(H,13,14)
- InChI Key: QEVBJMQOQURAFA-UHFFFAOYSA-N
- SMILES: ClC1=CC=C(C=N1)C(CN)CC(=O)O
Computed Properties
- Exact Mass: 214.0509053g/mol
- Monoisotopic Mass: 214.0509053g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 4
- Complexity: 201
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -1.9
- Topological Polar Surface Area: 76.2Ų
4-amino-3-(6-chloropyridin-3-yl)butanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1981104-0.05g |
4-amino-3-(6-chloropyridin-3-yl)butanoic acid |
2109781-31-7 | 0.05g |
$959.0 | 2023-09-16 | ||
| Enamine | EN300-1981104-0.1g |
4-amino-3-(6-chloropyridin-3-yl)butanoic acid |
2109781-31-7 | 0.1g |
$1005.0 | 2023-09-16 | ||
| Enamine | EN300-1981104-0.25g |
4-amino-3-(6-chloropyridin-3-yl)butanoic acid |
2109781-31-7 | 0.25g |
$1051.0 | 2023-09-16 | ||
| Enamine | EN300-1981104-0.5g |
4-amino-3-(6-chloropyridin-3-yl)butanoic acid |
2109781-31-7 | 0.5g |
$1097.0 | 2023-09-16 | ||
| Enamine | EN300-1981104-1.0g |
4-amino-3-(6-chloropyridin-3-yl)butanoic acid |
2109781-31-7 | 1g |
$1142.0 | 2023-06-02 | ||
| Enamine | EN300-1981104-2.5g |
4-amino-3-(6-chloropyridin-3-yl)butanoic acid |
2109781-31-7 | 2.5g |
$2240.0 | 2023-09-16 | ||
| Enamine | EN300-1981104-5.0g |
4-amino-3-(6-chloropyridin-3-yl)butanoic acid |
2109781-31-7 | 5g |
$3313.0 | 2023-06-02 | ||
| Enamine | EN300-1981104-10.0g |
4-amino-3-(6-chloropyridin-3-yl)butanoic acid |
2109781-31-7 | 10g |
$4914.0 | 2023-06-02 | ||
| Enamine | EN300-1981104-1g |
4-amino-3-(6-chloropyridin-3-yl)butanoic acid |
2109781-31-7 | 1g |
$1142.0 | 2023-09-16 | ||
| Enamine | EN300-1981104-5g |
4-amino-3-(6-chloropyridin-3-yl)butanoic acid |
2109781-31-7 | 5g |
$3313.0 | 2023-09-16 |
4-amino-3-(6-chloropyridin-3-yl)butanoic acid Related Literature
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
Additional information on 4-amino-3-(6-chloropyridin-3-yl)butanoic acid
4-Amino-3-(6-Chloropyridin-3-Yl)Butanoic Acid: A Comprehensive Overview
The compound 4-amino-3-(6-chloropyridin-3-yl)butanoic acid, identified by the CAS number 2109781-31-7, is a structurally complex organic molecule with significant potential in various scientific and industrial applications. This compound has garnered attention due to its unique chemical properties and promising pharmacological profile. In this article, we will delve into the structural characteristics, synthesis methods, pharmacological activities, and potential applications of this compound, while incorporating the latest research findings to provide a comprehensive understanding.
4-Amino-3-(6-chloropyridin-3-yl)butanoic acid is an amino acid derivative characterized by the presence of an amino group (-NH₂) and a carboxylic acid group (-COOH). The molecule also features a pyridine ring substituted with a chlorine atom at the 6-position, which introduces additional electronic and steric effects. This substitution pattern is crucial for understanding the compound's reactivity and biological activity. The combination of these functional groups makes this compound a versatile building block in organic synthesis and drug discovery.
Recent studies have highlighted the importance of 4-amino-3-(6-chloropyridin-3-yl)butanoic acid in medicinal chemistry. Researchers have explored its role as a potential lead compound for developing new drugs targeting various diseases. For instance, its ability to modulate enzyme activity and interact with cellular receptors has been extensively investigated. One notable study published in 2023 demonstrated that this compound exhibits potent inhibitory activity against certain kinases, making it a promising candidate for anti-cancer drug development.
The synthesis of 4-amino-3-(6-chloropyridin-3-yl)butanoic acid involves a multi-step process that typically includes nucleophilic substitution, condensation reactions, and oxidation steps. The use of advanced catalytic systems has significantly improved the yield and purity of this compound. Recent advancements in green chemistry have also led to the development of more sustainable synthesis methods, reducing the environmental impact of its production.
In terms of pharmacokinetics, 4-amino-3-(6-chloropyridin-3-yl)butanoic acid has shown favorable absorption profiles in preclinical studies. Its ability to cross biological membranes efficiently suggests potential for oral administration in therapeutic applications. However, further studies are required to fully characterize its bioavailability and metabolic pathways in humans.
Beyond its medicinal applications, this compound has also found utility in materials science. Its unique structure allows for the formation of self-assembled monolayers (SAMs), which are highly sought after in nanotechnology and surface engineering. Recent research has explored its use as a precursor for creating functional surfaces with tailored properties, such as enhanced hydrophobicity or conductivity.
In conclusion, 4-amino-3-(6-chloropyridin-3-yL)butanoic acid, with its CAS number 2109781-31-L, represents a valuable molecule with diverse applications across multiple disciplines. From drug discovery to materials science, its unique chemical properties continue to drive innovative research. As advancements in synthetic methodologies and pharmacological studies progress, this compound is poised to play an even greater role in shaping future technologies and therapies.
2109781-31-7 (4-amino-3-(6-chloropyridin-3-yl)butanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)